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Compound of Interest

Compound Name: 1-Benzylazetidin-3-ol

Cat. No.: B1275582 Get Quote

DISCLAIMER: The CAS number for 1-Benzylazetidin-3-ol is not consistently reported in public

databases. It is frequently confused with the related compound, 1-Benzhydrylazetidin-3-ol

(CAS No. 18621-17-5). Researchers should confirm the identity of this compound using

appropriate analytical techniques.

Introduction
1-Benzylazetidin-3-ol is a heterocyclic organic compound featuring a four-membered

azetidine ring substituted with a benzyl group at the nitrogen atom and a hydroxyl group at the

3-position. This molecule serves as a crucial building block in the synthesis of more complex

pharmaceutical compounds. Its utility stems from the versatile reactivity of the hydroxyl group

and the ability to deprotect the benzyl group, making it an important intermediate in drug

discovery and development.

Chemical and Physical Properties
Comprehensive, experimentally verified data for 1-Benzylazetidin-3-ol is limited. The following

table summarizes key information, with some data extrapolated from the closely related and

more extensively documented 1-Benzhydrylazetidin-3-ol.
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Property Data

Chemical Name 1-Benzylazetidin-3-ol

Synonyms N-Benzyl-3-hydroxyazetidine

Molecular Formula C10H13NO

Molecular Weight 163.22 g/mol

Appearance Not specified in literature; likely a solid or oil

Storage Conditions
Keep in a dark place, sealed in a dry, room

temperature environment.[1]

Synthesis
An optimized and environmentally conscious synthesis of 1-benzylazetidin-3-ol has been

developed, highlighting its industrial importance.[2][3][4]

Experimental Protocol: A Green Synthesis Approach[2]
This procedure outlines a facile and more environmentally friendly method for preparing 1-
benzylazetidin-3-ol.

Materials:

Benzylamine

2-(chloromethyl)oxirane (epichlorohydrin)

Sodium carbonate (Na₂CO₃)

Acetonitrile (CH₃CN)

Water

Procedure:

In a reaction vessel, dissolve benzylamine (30.0 g, 324 mmol) in water (450 mL).
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Cool the solution to 0–5 °C.

Slowly add 2-(chloromethyl)oxirane (30.0 g, 280 mmol) to the cooled solution.

Stir the reaction mixture at 0–5 °C for 16 hours.

Isolate the resulting crude product by filtration.

Wash the crude product with water (60 mL) and dry it under a vacuum.

Dissolve the dried crude product in acetonitrile (485 mL).

Add sodium carbonate (42.0 g, 396 mmol) in portions to the solution.

Heat the mixture to 80–90 °C and stir under reflux for 16 hours to yield 1-benzylazetidin-3-
ol.

Applications in Drug Development
1-Benzylazetidin-3-ol is a key intermediate in the synthesis of various pharmaceutical agents.

Its primary role is as a precursor to other functionalized azetidine rings.

A significant application is its use as a starting material for the commercial synthesis of

azetidin-3-ol hydrochloride.[3][4] This is achieved through the debenzylation of 1-
benzylazetidin-3-ol. Azetidin-3-ol hydrochloride is a valuable building block for creating a wide

range of substituted azetidines used in the development of novel therapeutics.

Signaling Pathways and Experimental Workflows
The primary utility of 1-benzylazetidin-3-ol is as a synthetic intermediate. The following

diagrams illustrate its role in a synthetic pathway and a typical experimental workflow for its

conversion to a downstream product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1275582?utm_src=pdf-body
https://www.benchchem.com/product/b1275582?utm_src=pdf-body
https://www.benchchem.com/product/b1275582?utm_src=pdf-body
https://www.researchgate.net/publication/244466673_Improved_Process_for_the_Preparation_of_1-Benzhydrylazetidin-3-ol_Development_of_an_Efficient_Synthesis_and_Identification_of_Process-related_Impurities_andor_Intermediates
https://www.researchgate.net/publication/278665086_Development_of_an_Optimized_Process_for_the_Preparation_of_1-Benzylazetidin-3-ol_An_Industrially_Important_Intermediate_for_Substituted_Azetidine
https://www.benchchem.com/product/b1275582?utm_src=pdf-body
https://www.benchchem.com/product/b1275582?utm_src=pdf-body
https://www.benchchem.com/product/b1275582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Pathway
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Caption: Synthetic pathway to 1-Benzylazetidin-3-ol.
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1-Benzylazetidin-3-ol in THF
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Caption: Debenzylation and Boc-protection workflow.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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